Cas no 237076-75-4 ((2S,4R)-4-fluoro-5-oxopyrrolidine-2-carboxylic acid)

(2S,4R)-4-Fluoro-5-oxopyrrolidine-2-carboxylic acid is a fluorinated pyrrolidine derivative with a stereospecific configuration, making it a valuable intermediate in pharmaceutical and organic synthesis. Its rigid pyrrolidine scaffold, combined with the electron-withdrawing fluoro and carbonyl groups, enhances its reactivity in asymmetric synthesis and peptidomimetic applications. The (2S,4R) stereochemistry ensures precise chiral control, which is critical for bioactive compound development. This compound is particularly useful in medicinal chemistry for designing enzyme inhibitors or prodrugs due to its structural mimicry of proline. High purity and well-defined stereochemistry make it a reliable building block for research and industrial applications requiring stringent regio- and stereoselectivity.

(2S,4R)-4-fluoro-5-oxopyrrolidine-2-carboxylic acid structure

237076-75-4 structure

Product Name:(2S,4R)-4-fluoro-5-oxopyrrolidine-2-carboxylic acid

CAS No:237076-75-4

MF:C₅H₆FNO₃

MW:147.104444980621

MDL:MFCD00153179

CID:245483

PubChem ID:7195110

Update Time:2025-06-07

(2S,4R)-4-fluoro-5-oxopyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- L-Proline,4-fluoro-5-oxo-, (4R)-
- L-Proline, 4-fluoro-5-oxo-, (4R)- (9CI)
- (2S,4R)-4-fluoro-5-oxopyrrolidine-2-carboxylic acid
- AKOS006237607
- 237076-75-4
- (4R)-4-Fluoro-5-oxo-L-proline
- SCHEMBL17630462
- 33524-00-4
- AS-82642
- EN300-7463605
- MFCD00153179
- DTXSID501307731
- (2S, 4R)-4-fluoro-5-oxopyrrolidine-2-carboxylic acid
- CS-0253742
- Rel-(2S,4R)-4-fluoro-5-oxopyrrolidine-2-carboxylic acid
- P21044
- NBTWBMODBIAMTC-GBXIJSLDSA-N
- MDL： MFCD00153179
- Inchi： 1S/C5H6FNO3/c6-2-1-3(5(9)10)7-4(2)8/h2-3H,1H2,(H,7,8)(H,9,10)/t2-,3+/m1/s1
- InChI Key： NBTWBMODBIAMTC-GBXIJSLDSA-N
- SMILES： F[C@H]1C(N[C@H](C(=O)O)C1)=O

Computed Properties

Exact Mass: 147.03317122g/mol
Monoisotopic Mass: 147.03317122g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 66.4Å²

(2S,4R)-4-fluoro-5-oxopyrrolidine-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D658873-100mg	(2S,4R)-4-fluoro-5-oxopyrrolidine-2-carboxylic acid	237076-75-4	97%	100mg	$480	2024-07-21
eNovation Chemicals LLC	D658873-250MG	(2S,4R)-4-fluoro-5-oxopyrrolidine-2-carboxylic acid	237076-75-4	97%	250mg	$770	2024-07-21
eNovation Chemicals LLC	D658873-500MG	(2S,4R)-4-fluoro-5-oxopyrrolidine-2-carboxylic acid	237076-75-4	97%	500mg	$1285	2024-07-21
eNovation Chemicals LLC	D658873-1G	(2S,4R)-4-fluoro-5-oxopyrrolidine-2-carboxylic acid	237076-75-4	97%	1g	$1925	2024-07-21
eNovation Chemicals LLC	D658873-5G	(2S,4R)-4-fluoro-5-oxopyrrolidine-2-carboxylic acid	237076-75-4	97%	5g	$5025	2023-05-12
Chemenu	CM706851-100mg	L-Proline, 4-fluoro-5-oxo-, (4R)- (9CI)	237076-75-4	95%+	100mg	$638	2024-07-28
Chemenu	CM706851-250mg	L-Proline, 4-fluoro-5-oxo-, (4R)- (9CI)	237076-75-4	95%+	250mg	$1021	2024-07-28
Chemenu	CM706851-500mg	L-Proline, 4-fluoro-5-oxo-, (4R)- (9CI)	237076-75-4	95%+	500mg	$1242	2023-01-02
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Chemenu	CM706851-5g	L-Proline, 4-fluoro-5-oxo-, (4R)- (9CI)	237076-75-4	95%+	5g	$5587	2023-01-02